1-(pyridin-2-yl)ethane-1,2-diol hydrochloride
Overview
Description
1-(Pyridin-2-yl)ethane-1,2-diol hydrochloride, also known as 2-pyridylethane-1,2-diol hydrochloride, is an organic compound with a wide range of applications in scientific research. It is a colorless, hygroscopic solid that is soluble in water and polar organic solvents. This compound is used as a reagent in numerous organic syntheses, as a ligand in coordination chemistry, and as a component of various biological assays. In addition, it has been used as a surfactant and a stabilizer for certain organic reactions.
Scientific Research Applications
1-(Pyridin-2-yl)ethane-1,2-diol hydrochloride has a wide range of applications in scientific research. It is used as a reagent in various organic syntheses, as a ligand in coordination chemistry, and as a component of various biological assays. It has also been used as a surfactant and a stabilizer for certain organic reactions.
In addition, this compound is used in the synthesis of various organic compounds, such as 2-pyridylmethyl derivatives, 2-pyridylthioethers, and 2-pyridylsulfides. It is also used in the synthesis of various heterocyclic compounds, such as pyridazines, pyrimidines, and pyrazines.
Mechanism of Action
The mechanism of action of 1-(pyridin-2-yl)ethane-1,2-diol hydrochloride is not yet fully understood. However, it is believed that the compound acts as a Lewis base, forming a complex with a Lewis acid. This complex is believed to be responsible for the various reactions that it is used in.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(pyridin-2-yl)ethane-1,2-diol hydrochloride are not yet known. However, it is believed that the compound may have some effect on the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(pyridin-2-yl)ethane-1,2-diol hydrochloride in laboratory experiments is that it is relatively inexpensive and easy to obtain. The compound is also soluble in water and polar organic solvents, making it easy to work with in a laboratory setting.
The main limitation of using this compound in laboratory experiments is that its mechanism of action is not yet fully understood. Additionally, the biochemical and physiological effects of this compound have not yet been studied.
Future Directions
The potential future directions for research on 1-(pyridin-2-yl)ethane-1,2-diol hydrochloride include:
• Investigating the biochemical and physiological effects of the compound
• Studying the mechanism of action of the compound
• Investigating the potential applications of the compound in organic synthesis
• Investigating the potential applications of the compound as a surfactant and stabilizer
• Investigating the potential applications of the compound in biological assays
• Investigating the potential applications of the compound in coordination chemistry
• Investigating the potential applications of the compound in drug discovery and development
Synthesis Methods
The synthesis of 1-(pyridin-2-yl)ethane-1,2-diol hydrochloride starts with the reaction of 2-pyridylacetic acid and sodium hydroxide to form 1-(pyridin-2-yl)ethane-1,2-diol hydrochlorideylacetic acid. This reaction is carried out in aqueous solution at room temperature. The resulting acid is then reacted with hydrochloric acid to form 1-(pyridin-2-yl)ethane-1,2-diol hydrochloride. This reaction is also carried out in aqueous solution at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyridin-2-yl)ethane-1,2-diol hydrochloride involves the conversion of pyridine to 2-pyridinecarboxaldehyde, followed by a Grignard reaction with ethylene oxide to form 1-(pyridin-2-yl)ethanol. The final step involves the oxidation of the alcohol to the diol and subsequent reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Pyridine", "Methylmagnesium bromide", "Ethylene oxide", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Pyridine is converted to 2-pyridinecarboxaldehyde via oxidation with sodium chlorite and acetic acid.", "2-pyridinecarboxaldehyde is reacted with methylmagnesium bromide to form the Grignard reagent.", "The Grignard reagent is then reacted with ethylene oxide to form 1-(pyridin-2-yl)ethanol.", "1-(pyridin-2-yl)ethanol is oxidized with sodium borohydride and hydrogen peroxide to form 1-(pyridin-2-yl)ethane-1,2-diol.", "The diol is then reacted with hydrochloric acid to form the hydrochloride salt of 1-(pyridin-2-yl)ethane-1,2-diol." ] } | |
CAS RN |
51594-24-2 |
Product Name |
1-(pyridin-2-yl)ethane-1,2-diol hydrochloride |
Molecular Formula |
C7H10ClNO2 |
Molecular Weight |
175.6 |
Purity |
95 |
Origin of Product |
United States |
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